N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(2,4,5-trichlorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(2,4,5-trichlorophenoxy)acetamide, commonly known as BTA-EG6, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. BTA-EG6 is a small molecule inhibitor that has been found to have promising results in biochemical and physiological studies.
Mechanism of Action
BTA-EG6 works by inhibiting the activity of specific enzymes and pathways in cells. It has been found to target enzymes such as glycogen synthase kinase 3β (GSK-3β) and cyclin-dependent kinase 5 (CDK5), which are involved in cell proliferation and differentiation. BTA-EG6 has also been found to inhibit the activity of the Wnt/β-catenin pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
BTA-EG6 has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. BTA-EG6 has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, BTA-EG6 has been found to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTA-EG6 in lab experiments is its specificity. BTA-EG6 has been found to target specific enzymes and pathways, which makes it a useful tool for studying these pathways. However, one limitation of using BTA-EG6 is its potential toxicity. While BTA-EG6 has been found to be relatively non-toxic in vitro, further studies are needed to determine its toxicity in vivo.
Future Directions
There are several future directions for research on BTA-EG6. One potential area of research is the development of more potent and selective inhibitors of specific enzymes and pathways. Another area of research is the use of BTA-EG6 in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Finally, further studies are needed to determine the safety and efficacy of BTA-EG6 in vivo, which will be important for the development of potential therapeutic applications.
Synthesis Methods
The synthesis of BTA-EG6 involves the reaction of 2-aminothiophenol with 2-bromo-4'-methylacetophenone, followed by the reaction of the resulting product with 2,4,5-trichlorophenoxyacetic acid. The final product is obtained through a series of purification steps.
Scientific Research Applications
BTA-EG6 has been extensively studied for its potential applications in cancer research. It has been found to inhibit the growth of cancer cells by targeting specific enzymes and pathways. BTA-EG6 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(2,4,5-trichlorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl3N2O2S/c1-12-13(22-27-18-6-2-3-8-20(18)30-22)5-4-7-17(12)26-21(28)11-29-19-10-15(24)14(23)9-16(19)25/h2-10H,11H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZUMJHWULBLZBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.